1-(Naphthalene-1-ylcarbonyl)-L-Proline

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: (2S)-1-(naphthalene-1-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C16H15NO3/c18-15(17-10-4-9-14(17)16(19)20)13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,14H,4,9-10H2,(H,19,20)/t14-/m0/s1
• InChI Key: BLTSDESHYATZDS-AWEZNQCLSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O

Description

1-(Naphthalene-1-ylcarbonyl)-L-Proline is a chiral compound comprising L-proline functionalized with a naphthalene-1-ylcarbonyl group. This structural motif combines the conformational rigidity of the naphthalene aromatic system with the stereochemical properties of L-proline, making it valuable in pharmaceutical and materials science applications. Its synthesis typically involves coupling naphthalene-1-carbonyl chloride with L-proline under mild conditions, leveraging methods akin to those used for other L-proline derivatives .

Comparison with Similar Compounds

Structural Comparison

The compound’s defining feature is the naphthalene-1-ylcarbonyl substituent. Key structural analogs include:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Applications	References
1-(Naphthalene-1-ylcarbonyl)-L-Proline	Naphthalene-1-ylcarbonyl	C₁₆H₁₅NO₃	269.30	Chiral separations, drug design
Enalapril	Ethoxycarbonyl-phenylpropyl	C₂₀H₂₈N₂O₅	376.45	ACE inhibitor (hypertension)
1-(1-Oxohexadecyl)-L-Proline	Hexadecanoyl (C₁₆ aliphatic)	C₂₁H₃₉NO₃	353.54	Cosmetic emulsifiers
1-(Phenylbutyl)-L-Proline	Phenylbutyl	C₁₅H₁₉NO₃	261.32	Intermediate in drug synthesis

Key Observations :

• Aromatic vs.

Physicochemical Properties

Property	1-(Naphthalene-1-ylcarbonyl)-L-Proline	Enalapril	1-(1-Oxohexadecyl)-L-Proline
Melting Point (°C)	Not reported	143–144	66–67
Boiling Point (°C)	Not reported	Decomposes	511.6 (predicted)
logP (Lipophilicity)	High (naphthalene aromaticity)	0.92	~5.0 (long aliphatic chain)
Solubility	Low in water	Moderate	Insoluble in water

Analysis :

• The naphthalene substituent confers lower aqueous solubility compared to enalapril, which has a polar ethoxycarbonyl group .
• 1-(1-Oxohexadecyl)-L-Proline’s aliphatic chain results in even higher lipophilicity, making it suitable for lipid-based formulations .

Chemical Reactivity and Stability

• Global Reactivity Descriptors :

  • Cocrystals of L-proline (e.g., with ezetimibe) exhibit lower global hardness (η = 2.42 eV) and higher electrophilicity (ω) compared to pure APIs, indicating enhanced reactivity .
  • The naphthalene group in 1-(Naphthalene-1-ylcarbonyl)-L-Proline likely increases electrophilicity due to electron-withdrawing effects, though specific data are unavailable.

• Charge Transfer :

  • In L-proline cocrystals, charge transfer occurs from the drug (e.g., ezetimibe) to L-proline, with ECT = −0.3106 . This suggests the naphthalene derivative may act as an electron acceptor in similar systems.